Cas no 1251923-49-5 (2,2-Bis(trifluoromethyl)cyclopropan-1-amine)

• Product Name: 2,2-Bis(trifluoromethyl)cyclopropan-1-amine
• CAS No: 1251923-49-5
• MF: C₅H₅F₆N
• MW: 193.090322256088
• MDL: MFCD16990693
• CID: 5053390
• Update Time: 2025-07-24

2,2-Bis(trifluoromethyl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-bis(trifluoromethyl)cyclopropan-1-amine
• 2,2-Bis(trifluoromethyl)cyclopropan-1-amine

• MDL： MFCD16990693
• Inchi： 1S/C5H5F6N/c6-4(7,8)3(1-2(3)12)5(9,10)11/h2H,1,12H2
• InChI Key： PEDXOWDTDDLCQV-UHFFFAOYSA-N
• SMILES： FC(C1(C(F)(F)F)CC1N)(F)F

Computed Properties

• Exact Mass: 193.033
• Monoisotopic Mass: 193.033
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 26

Additional information on 2,2-Bis(trifluoromethyl)cyclopropan-1-amine

Comprehensive Overview of 2,2-Bis(trifluoromethyl)cyclopropan-1-amine (CAS No. 1251923-49-5)

2,2-Bis(trifluoromethyl)cyclopropan-1-amine (CAS No. 1251923-49-5) is a highly specialized fluorinated organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceuticals, agrochemicals, and advanced materials. The compound's distinctive cyclopropane core, coupled with two trifluoromethyl groups, imparts exceptional stability and reactivity, making it a valuable building block in synthetic chemistry. Researchers and industry professionals are increasingly exploring its utility in drug discovery, where its fluorine-rich structure can enhance bioavailability and metabolic stability.

The growing interest in 2,2-Bis(trifluoromethyl)cyclopropan-1-amine is reflected in the surge of online searches for terms like "fluorinated cyclopropane derivatives," "trifluoromethyl amine applications," and "CAS 1251923-49-5 uses." These queries highlight the compound's relevance in cutting-edge research, particularly in the development of novel therapeutics and sustainable agrochemicals. Its ability to act as a versatile intermediate in the synthesis of complex molecules has positioned it as a focal point in green chemistry initiatives, aligning with global trends toward environmentally friendly processes.

From a structural perspective, 2,2-Bis(trifluoromethyl)cyclopropan-1-amine exhibits remarkable steric and electronic effects due to the presence of the trifluoromethyl groups. These features are critical in modulating the compound's interactions with biological targets, a topic frequently explored in forums and academic discussions. Searches for "how does trifluoromethyl affect drug design" and "cyclopropane in medicinal chemistry" underscore the compound's importance in rational drug design. Additionally, its potential role in high-performance materials, such as polymers and coatings, has sparked inquiries into "fluorinated amines in material science."

The synthesis and handling of 2,2-Bis(trifluoromethyl)cyclopropan-1-amine require specialized expertise, as its fluorine content demands precise reaction conditions. This has led to increased interest in "safe handling of fluorinated compounds" and "synthetic routes to cyclopropane amines," reflecting the compound's technical complexity. Furthermore, its potential applications in catalysis and ligand design have made it a subject of study in academic and industrial labs worldwide.

In conclusion, 2,2-Bis(trifluoromethyl)cyclopropan-1-amine (CAS No. 1251923-49-5) represents a fascinating intersection of chemistry, biology, and materials science. Its unique properties and broad applicability ensure its continued relevance in scientific research and industrial innovation. As interest in fluorine chemistry and sustainable synthesis grows, this compound is poised to play a pivotal role in shaping the future of these fields.